Cas no 89326-73-8 (Pentanoic acid, 5-(4-methylphenoxy)-)

• Product Name: Pentanoic acid, 5-(4-methylphenoxy)-
• CAS No: 89326-73-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 604151
• PubChem ID: 28971790
• Update Time: 2025-04-19

Pentanoic acid, 5-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(4-methylphenoxy)-
• 5-(4-methylphenoxy)pentanoic acid
• SCHEMBL4257143
• 89326-73-8
• AKOS009259933
• MFCD11192987
• DTXSID50651869
• 5-(p-Tolyloxy)pentanoic acid

• Inchi： 1S/C12H16O3/c1-10-5-7-11(8-6-10)15-9-3-2-4-12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14)
• InChI Key： YCINAIJDMXOQFL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CCCCC(=O)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų